Cas no 2227742-21-2 (rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate)

• Product Name: rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate
• CAS No: 2227742-21-2
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 6529247
• PubChem ID: 165623621
• Update Time: 2025-06-07

rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate
• EN300-1875950
• 2227742-21-2
• rac-tert-butyl N-{5-[(1R,2R)-2-(aminomethyl)cyclopropyl]-2-chlorophenyl}carbamate

• Inchi： 1S/C15H21ClN2O2/c1-15(2,3)20-14(19)18-13-7-9(4-5-12(13)16)11-6-10(11)8-17/h4-5,7,10-11H,6,8,17H2,1-3H3,(H,18,19)/t10-,11-/m0/s1
• InChI Key： QPSUHWYSGUTYMH-QWRGUYRKSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate

Recent Advances in the Study of rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate (CAS: 2227742-21-2)

The compound rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate (CAS: 2227742-21-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and chlorophenyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of research involves the stereoselective synthesis of this compound, given its chiral centers at the (1R,2R)-2-(aminomethyl)cyclopropyl position. Advanced synthetic methodologies, including asymmetric catalysis and enzymatic resolution, have been employed to achieve high enantiomeric purity. These efforts are critical for ensuring the reproducibility and scalability of the compound, which is essential for preclinical and clinical development. Recent publications have highlighted the use of palladium-catalyzed cross-coupling reactions and chiral auxiliaries to optimize the synthetic route, resulting in improved yields and reduced byproduct formation.

In terms of biological activity, rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory and neurodegenerative pathways. For instance, studies have shown that this compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), making it a potential candidate for treating conditions such as Parkinson's disease and chronic inflammation. Molecular docking simulations and kinetic studies have further revealed its binding affinity and interaction with the active sites of these enzymes, providing insights into its structure-activity relationship (SAR).

Another notable aspect of this research is the exploration of the compound's pharmacokinetic properties. Recent in vivo studies have evaluated its bioavailability, metabolic stability, and tissue distribution, which are crucial for determining its suitability as a drug candidate. Preliminary results indicate favorable oral absorption and moderate plasma half-life, although further optimization may be required to enhance its metabolic stability and reduce potential off-target effects. These findings underscore the importance of continued research to refine the compound's pharmacological profile.

Looking ahead, the potential applications of rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate extend beyond its current scope. Researchers are investigating its utility in combination therapies, particularly with existing drugs that target complementary pathways. Additionally, efforts are underway to develop prodrug derivatives to improve its delivery and efficacy. The compound's versatility and promising biological activity make it a valuable asset in the ongoing quest for innovative therapeutic solutions.

In conclusion, the recent advancements in the study of rac-tert-butyl N-{5-(1R,2R)-2-(aminomethyl)cyclopropyl-2-chlorophenyl}carbamate (CAS: 2227742-21-2) highlight its potential as a multifaceted therapeutic agent. From synthetic optimization to biological evaluation, the collective research efforts have provided a solid foundation for its further development. As the field progresses, continued interdisciplinary collaboration will be essential to unlock the full therapeutic potential of this intriguing compound.